Cas no 914670-26-1 (1,3,4-Oxadiazol-2-amine, 5-[4-(phenoxymethyl)phenyl]-)
914670-26-1 structure
Product Name:1,3,4-Oxadiazol-2-amine, 5-[4-(phenoxymethyl)phenyl]-
CAS No:914670-26-1
MF:C15H13N3O2
MW:267.282623052597
CID:787554
PubChem ID:71428924
Update Time:2025-04-19
1,3,4-Oxadiazol-2-amine, 5-[4-(phenoxymethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,4-Oxadiazol-2-amine, 5-[4-(phenoxymethyl)phenyl]-
- 5-[4-(phenoxymethyl)phenyl]-1,3,4-oxadiazol-2-amine
- 914670-26-1
- 5-(4-(Phenoxymethyl)phenyl)-1,3,4-oxadiazol-2-amine
- DTXSID20847636
-
- Inchi: 1S/C15H13N3O2/c16-15-18-17-14(20-15)12-8-6-11(7-9-12)10-19-13-4-2-1-3-5-13/h1-9H,10H2,(H2,16,18)
- InChI Key: FRDSZFLZVJPVRW-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)CC1C=CC(C2=NN=C(N)O2)=CC=1
Computed Properties
- Exact Mass: 267.100776666g/mol
- Monoisotopic Mass: 267.100776666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 74.2Ų
1,3,4-Oxadiazol-2-amine, 5-[4-(phenoxymethyl)phenyl]- Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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